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Compound of Interest

Compound Name: 4-Bromo-8-methylquinoline

Cat. No.: B1519169

An In-Depth Technical Guide to the Safety and Handling of 4-Bromo-8-methylquinoline

Section 1: Introduction and Scientific Context
Overview of 4-Bromo-8-methylquinoline

4-Bromo-8-methylquinoline is a halogenated quinoline derivative, a class of heterocyclic
compounds recognized for its prevalence in medicinal chemistry and materials science.[1][2]
Structurally, it is a quinoline ring substituted with a bromine atom at the 4-position and a methyl
group at the 8-position. This specific substitution pattern provides a chemically versatile
scaffold for further synthetic modifications.[3] The compound typically appears as an off-white
to light yellow solid.[4]

Significance in Research and Drug Development

The quinoline core is a privileged structure in drug discovery, forming the basis for numerous
therapeutic agents.[1][2] The significance of 4-Bromo-8-methylquinoline lies in its utility as a
key intermediate in organic synthesis.[3] The bromine atom at the 4-position serves as a
reactive handle, enabling a variety of palladium-catalyzed cross-coupling reactions, including
Suzuki, Heck, and Sonogashira.[3] This allows for the strategic introduction of diverse aryl or
alkynyl moieties, facilitating the construction of complex molecular architectures.

This reactivity makes it a valuable building block for creating libraries of novel compounds for
screening as potential antimicrobial, anticancer, or antimalarial agents.[1][3] The methyl group
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at the 8-position can influence the compound's solubility, steric profile, and electronic
properties, which can be fine-tuned to optimize biological activity and selectivity.[1][3]

Scope of this Guide

This guide is designed for researchers, scientists, and drug development professionals. It
provides a comprehensive framework for the safe handling, storage, and use of 4-Bromo-8-
methylquinoline in a laboratory setting. It outlines the compound's physicochemical
properties, assesses its potential hazards based on data from structurally related compounds,
and provides detailed protocols for routine handling and emergency procedures.

Section 2: Physicochemical and Identity Data

All personnel handling this compound must be familiar with its fundamental properties. The
data below is compiled from various chemical suppliers and databases.

Property Value Source(s)
CAS Number 36075-68-0 (4115116171
Molecular Formula C10HsBrN [5]1[6]
Molecular Weight 222.08 g/mol [41151[6]
Appearance Off-white to light yellow solid [4]

Purity Typically 297% [5]

Store under inert gas (Nitrogen
or Argon) at 2-8°C or at room

Storage Temperature _ [4][5]
temperature. Follow supplier-

specific recommendations.

CC1=C2C(=CC=C1)C(=CC=N
SMILES [5]
2)Br

Section 3: Hazard Identification and Risk
Assessment
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Specific, peer-reviewed toxicological data for 4-Bromo-8-methylquinoline is not extensively
available. Therefore, this assessment is based on a precautionary principle, inferring hazards
from structurally analogous bromoquinoline compounds for which Safety Data Sheets (SDS)
are available.[8][9][10]

GHS Classification (Inferred)

The following classification should be adopted until specific data becomes available.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin
) ] o H315: Causes skin irritation[8]
Skin Corrosion/Irritation Category 2

[110]

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2 o
irritation[8][9][10]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific target organ toxicity — H335: May cause respiratory

single exposure (Respirator Category 3
g P (Resp y 9o irritation[9][10]

tract irritation)

Summary of Toxicological Profile

 Inhalation: Harmful if inhaled. Dust may cause respiratory tract irritation.[9][10]

» Skin Contact: Harmful in contact with skin. Causes skin irritation.[8][9][10] Prolonged or
repeated contact may lead to dermatitis.

o Eye Contact: Causes serious eye irritation.[8][9][10] Contact may result in redness, pain, and
blurred vision.

 Ingestion: Harmful if swallowed.[9]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1519169?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=CC04310DA&productDescription=8-BROMOQUINOLINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=10796561&countryCode=FR&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/8-Bromoquinoline
https://www.fishersci.com/store/msds?partNumber=CC04310DA&productDescription=8-BROMOQUINOLINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=10796561&countryCode=FR&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/8-Bromoquinoline
https://www.fishersci.com/store/msds?partNumber=CC04310DA&productDescription=8-BROMOQUINOLINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=10796561&countryCode=FR&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/8-Bromoquinoline
https://www.fishersci.fr/store/msds?partNumber=10796561&countryCode=FR&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/8-Bromoquinoline
https://www.fishersci.fr/store/msds?partNumber=10796561&countryCode=FR&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/8-Bromoquinoline
https://www.fishersci.com/store/msds?partNumber=CC04310DA&productDescription=8-BROMOQUINOLINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=10796561&countryCode=FR&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/8-Bromoquinoline
https://www.fishersci.com/store/msds?partNumber=CC04310DA&productDescription=8-BROMOQUINOLINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=10796561&countryCode=FR&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/8-Bromoquinoline
https://www.fishersci.fr/store/msds?partNumber=10796561&countryCode=FR&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1519169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Reactivity Profile and Incompatible Materials

o Reactivity: The compound is stable under recommended storage conditions. The bromine
atom at the 4-position is susceptible to nucleophilic substitution and is reactive in metal-
catalyzed cross-coupling reactions.[3][11]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[8][11]

o Hazardous Decomposition Products: When heated to decomposition, it may emit toxic fumes
of carbon monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen bromide.[11][12]

Section 4: Standard Operating Procedures for Safe
Handling

A systematic approach is critical to minimize exposure and ensure safety. The following
procedures must be implemented.

Engineering Controls

 All handling of 4-Bromo-8-methylquinoline solid, and solutions thereof, must be conducted
in a properly functioning chemical fume hood.

e The work area should be equipped with an eyewash station and a safety shower in close
proximity.

Personal Protective Equipment (PPE)

» Hand Protection: Wear chemical-resistant nitrile gloves (minimum 5 mil thickness). Inspect
gloves for tears or punctures before use. For extended procedures, consider double-gloving.

[9]
» Eye Protection: Chemical safety goggles or a full-face shield are mandatory.

» Skin and Body Protection: A flame-retardant laboratory coat must be worn and kept fully
fastened. Ensure full-length pants and closed-toe shoes are worn.

o Respiratory Protection: If dust is generated outside of a fume hood (a practice that should be
avoided), a NIOSH-approved respirator with an appropriate particulate filter is required.
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Step-by-Step Handling Protocol

Preparation: Cordon off the work area. Ensure the fume hood sash is at the appropriate
height. Assemble all necessary equipment (spatulas, weigh boats, glassware, solvent) and
waste containers inside the hood.

Weighing: Tare the balance with a weigh boat. Carefully transfer the required amount of 4-
Bromo-8-methylquinoline using a clean spatula, minimizing the generation of dust. Close
the primary container immediately after dispensing.

Dissolution/Reaction: Add the solid to the reaction vessel inside the fume hood. If making a
solution, add the solvent slowly to prevent splashing.

Post-Handling: Clean all equipment that came into contact with the chemical. Decontaminate
the work surface within the fume hood.

Doffing PPE: Remove gloves using the proper technique to avoid skin contamination and
dispose of them in the designated hazardous waste container. Remove lab coat and eye
protection.

Hygiene: Wash hands thoroughly with soap and water after completing the work.[8]

Caption: A standard laboratory workflow for handling 4-Bromo-8-methylquinoline.

Section 5: Storage and Disposal
Storage Requirements

Procure the compound from a reputable supplier and adhere to the storage conditions
specified on the label.[4][5]

As a best practice for reactive intermediates, store in a tightly sealed container under an inert
atmosphere (e.g., argon or nitrogen).[4]

Store in a cool, dry, well-ventilated area designated for hazardous chemicals.[13]
Keep away from incompatible materials such as strong oxidizing agents.[8]

The storage area should be secured and accessible only to authorized personnel.
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Waste Disposal Procedures

All waste containing 4-Bromo-8-methylquinoline, including contaminated consumables
(gloves, weigh boats, paper towels) and excess chemical, must be treated as hazardous
waste.[8]

Collect waste in a clearly labeled, sealed container. Do not mix with incompatible waste
streams.

Disposal must be carried out through a licensed hazardous waste disposal company, in
accordance with all local, regional, and national regulations.[12]

Section 6: Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

First Aid Measures

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or they
feel unwell, call a POISON CENTER or doctor.[8][9] If the person is not breathing, provide
artificial respiration.[9]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[8][9] If skin irritation persists, seek
medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do.[8][9] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[9] Rinse the mouth with water. If the person is
conscious, have them drink one or two glasses of water. Call a POISON CENTER or doctor
immediately.[14]

Spill Response Protocol

Minor Spill (in fume hood):
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Alert others in the immediate area.

[e]

o

Wearing appropriate PPE, gently cover the spill with an inert absorbent material (e.g.,
vermiculite, sand, or a chemical spill pillow).

(¢]

Carefully sweep or scoop the material into a labeled hazardous waste container.

[¢]

Decontaminate the area with a suitable solvent, followed by soap and water.

e Major Spill (or any spill outside a fume hood):

o Evacuate the immediate area and alert all personnel.

o Restrict access to the area.

o Contact your institution's Environmental Health & Safety (EHS) department or emergency
response team.

o Do not attempt to clean up a large spill without proper training and equipment.

Caption: A decision tree for responding to a 4-Bromo-8-methylquinoline spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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